Cas no 844856-40-2 (3-Bromo-4'-(methylthio)biphenyl)

• Product Name: 3-Bromo-4'-(methylthio)biphenyl
• CAS No: 844856-40-2
• MF: C₁₃H₁₁BrS
• MW: 279.195441484451
• MDL: MFCD06201358
• CID: 4788878
• Update Time: 2026-02-27

3-Bromo-4'-(methylthio)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-(methylthio)biphenyl
• 1-bromo-3-(4-methylsulfanylphenyl)benzene
• (3'-Bromo-[1,1'-biphenyl]-4-yl)(methyl)sulfane

• MDL： MFCD06201358
• Inchi： 1S/C13H11BrS/c1-15-13-7-5-10(6-8-13)11-3-2-4-12(14)9-11/h2-9H,1H3
• InChI Key： VMXDLPFTWKCTBA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC(=CC=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3